Cas no 1080-85-9 (4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one)

• Product Name: 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one
• CAS No: 1080-85-9
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• MDL: MFCD01692725
• CID: 167969
• PubChem ID: 120991
• Update Time: 2025-11-01

4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4-chloro-2-methyl-5-(4-morpholinyl)-
• 4-chloro-2-Methyl-5-Morpholin-4-ylpyridazin-3(2H)-one
• 4-chloro-2-methyl-5-morpholin-4-ylpyridazin-3-one
• 4-chloro-2-methyl-5-morpholinopyridazin-3(2H)-one
• 4-Chlor-2-methyl-5-morpholino-3-oxo-2,3-dihydro-pyridazin
• 4-Chlor-2-methyl-5-morpholino-pyridazin-3-on
• 4-chloro-2-methyl-5-morpholin-4-yl-2H-pyridazin-3-one
• BRN 0534014
• BAA08085
• 4-Chloro-2-methyl-5-morpholino-3(2H)-pyridazinone
• 2,4-DICHLORO-5-FLUOROBENZALDEHYDE,97
• CS-0300582
• AS-68141
• 4-chloro-2-methyl-5-(morpholin-4-yl)-2,3-dihydropyridazin-3-one
• DTXSID60148356
• CHEMBL3228743
• W11364
• MFCD01692725
• 1080-85-9
• Z244389240
• W-204653
• SDCCGMLS-0065860.P001
• FT-0618028
• 3(2H)-Pyridazinone, 4-chloro-2-methyl-5-morpholino-
• AKOS005547648
• 3(2H)-Pyridazinone, 4-chloro-2-methyl-5-(4-morpholinyl)-
• Oprea1_032791
• DB-026203
• 4-chloro-2-methyl-5-(morpholin-4-yl)pyridazin-3(2H)-one
• STK612660
• 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one

• MDL： MFCD01692725
• Inchi： 1S/C9H12ClN3O2/c1-12-9(14)8(10)7(6-11-12)13-2-4-15-5-3-13/h6H,2-5H2,1H3
• InChI Key： MPFFULBWRPBYJB-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)N=CC=1N1CCOCC1)=O

Computed Properties

• Exact Mass: 229.06200
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• Melting Point: 131 °C
• PSA: 47.36000
• LogP: 0.33530

4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one Security Information

• Hazard Statement： Harmful

Additional information on 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one

Chemical Profile of 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one (CAS No. 1080-85-9)

4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one, identified by its CAS number 1080-85-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of a chloro substituent at the 4-position and a morpholine moiety at the 5-position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery.

The structural features of 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one contribute to its potential biological activity. The chloro group can participate in hydrogen bonding interactions and influence the compound's solubility, while the morpholine ring enhances lipophilicity and metabolic stability. These attributes are particularly valuable in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridazine derivatives. Studies have demonstrated that modifications at the 2-, 4-, and 5-positions can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. For instance, 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one is its role in developing next-generation antimicrobial agents. The increasing prevalence of drug-resistant pathogens has necessitated the discovery of new chemical entities with enhanced efficacy. Preliminary studies indicate that derivatives of this compound exhibit promising activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The morpholine ring, in particular, has been shown to enhance binding affinity to bacterial enzymes, disrupting essential metabolic pathways.

The synthesis of 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one involves multi-step organic reactions, typically starting from commercially available pyridazine precursors. The introduction of the chloro group at the 4-position is achieved through electrophilic aromatic substitution, while the morpholine ring is incorporated via nucleophilic substitution or cyclization reactions. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have been employed to improve yield and reduce environmental impact.

The pharmacological evaluation of 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one has revealed intriguing interactions with biological targets. In vitro assays have shown that this compound modulates enzymes involved in DNA repair and cell cycle regulation. Notably, it exhibits inhibitory activity against topoisomerases, which are pivotal in maintaining genomic integrity. Such findings position it as a promising candidate for further development into chemotherapeutic agents.

Computational modeling has played a crucial role in understanding the molecular interactions of 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one with biological targets. Molecular docking studies have identified key binding pockets on proteins relevant to cancer and inflammation, providing insights into its mechanism of action. These simulations have guided the optimization of analogs with improved potency and selectivity.

The potential applications of 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one extend beyond oncology and antimicrobial therapy. Emerging research suggests its utility in neurodegenerative disease treatment, where it demonstrates neuroprotective effects by modulating glutamate receptor activity. The morpholine moiety's ability to cross the blood-brain barrier makes it an attractive moiety for central nervous system (CNS) drug development.

Regulatory considerations are an essential aspect when evaluating 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one for clinical use. Compliance with Good Manufacturing Practices (GMP) ensures high-quality standards for pharmaceutical intermediates. Additionally, toxicological assessments are conducted to evaluate potential side effects and establish safe dosage ranges.

The future direction of research on 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one lies in exploring structure-based drug design strategies. By leveraging crystallographic data and biophysical techniques, researchers aim to refine its binding interactions with target proteins. This approach holds promise for developing next-generation therapeutics with minimal off-target effects.

In conclusion, 4-Chloro-2-methyl-5-morpholinopyridazin-3(2H)-one (CAS No. 1080-85-9) represents a significant advancement in medicinal chemistry due to its versatile structural framework and diverse biological activities. Its potential applications in treating cancers, infections, and neurodegenerative disorders underscore its importance as a lead compound for further therapeutic development.